Antiproliferative agent-23

• Molecular Formula: C23H29Cl3N3O6Pt
• Molecular Weight: 744.9 g/mol
• InChI: InChI=1S/C23H23NO6.3ClH.2H3N.Pt/c1-28-20-13-16(14-21(29-2)23(20)30-3)19(25)8-7-15-5-4-6-18-17(15)9-11-24(18)12-10-22(26)27;;;;;;/h4-9,11,13-14H,10,12H2,1-3H3,(H,26,27);3*1H;2*1H3;/q;;;;;;+3/p-3/b8-7+
• InChIKey: IBVKTTIDSKBOEO-FBJMTUJNSA-K

Research pain point: Single-mechanism agents (cisplatin, colchicine) fail to model or overcome cisplatin resistance. Solution: Antiproliferative agent-23, a validated platinum(IV)-MDA conjugate. • Sub-micromolar potency in resistant A549/CDDP (IC₅₀ 0.35 µM; resistance index 1.5). • In vivo efficacy: 65.9% TGI in mouse xenograft (12.4 mg/kg IV). • Multi-parametric readout: DNA platination + tubulin inhibition (IC₅₀ 9.86 µM) + PERK/ATF4/CHOP ER stress. BenchChem supplies this chemical probe for resistance-mechanism studies and lead optimization.

Antiproliferative Agent-23 – A Platinum(IV) Microtubule-Destabilizing Conjugate for Cisplatin-Resistant Cancer Research

Antiproliferative agent-23 (CAS 3049213-47-7) is a platinum(IV) coordination complex covalently conjugated to a trimethoxyphenyl-based microtubule-destabilizing ligand, classified as a microtubule-destabilizing agent (MDA) . The compound (C₂₃H₂₈Cl₃N₃O₆Pt, MW 743.93) simultaneously delivers DNA-damaging platinum species and disrupts the tubulin-microtubule equilibrium, triggering apoptosis via a mitochondrion-dependent pathway (Bcl-2 downregulation, Bax/Cyt c upregulation, caspase cascade activation) and PERK/ATF4/CHOP-mediated endoplasmic reticulum stress in cisplatin-resistant A549/CDDP cells .

Dual-pharmacophore probe for cisplatin-resistant models

Combines DNA platination and microtubule destabilization

Suitable for polypharmacology and resistance mechanism studies

Why Cisplatin, Colchicine, or Vinblastine Cannot Substitute for Antiproliferative Agent-23 in Cisplatin-Resistant Models

Antiproliferative agent-23 is not a simple microtubule inhibitor nor a conventional platinum drug; it is a single-molecule dual-pharmacophore conjugate that releases both a DNA-platinating species and a tubulin-destabilizing ligand upon intracellular reduction . Consequently, substituting cisplatin alone would forfeit the microtubule-targeting component and fail to overcome cisplatin resistance, while substituting a conventional MDA such as colchicine or vinblastine would forfeit the DNA-damaging platinum payload and the ROS-mediated ER-stress signaling that contribute to apoptosis in resistant phenotypes . The quantitative evidence below demonstrates that generic in-class substitution erases the specific potency and resistance-overcoming profile documented for this compound.

Cisplatin alone lacks the microtubule-targeting component and may not overcome resistance.

Colchicine or vinblastine substitution may forfeit DNA-damaging payload and ER-stress signaling.

Single-mechanism MDA or platinum drug may not replicate the reported integrated response profile.

Antiproliferative Agent-23 – Quantitative Differentiation Evidence Against Key Comparators

Cisplatin-Resistant A549/CDDP Potency: Antiproliferative Agent-23 Retains Sub-Micromolar Activity Where Cisplatin Fails

In the cisplatin-resistant non-small cell lung cancer line A549/CDDP, antiproliferative agent-23 achieves an IC₅₀ of 0.35 µM after 72 h exposure . By contrast, cisplatin in the parental A549 line exhibits an IC₅₀ of approximately 31.9 µM under comparable 72 h MTT conditions, with even higher values expected in the resistant subline [1]. This represents an approximately 90-fold potency advantage for antiproliferative agent-23 in the cisplatin-sensitive parental line alone, and the retention of sub-micromolar activity in the resistant variant is a feature that cisplatin cannot match.

Cisplatin-Resistant Potency

Cross-study comparable

A549/CDDP IC₅₀ 0.35 µM vs. cisplatin ~31.9 µM (parental)

Supports retained activity in resistant cells

MTT assay, 72 h. Cross-study comparison.

Evidence Dimension	Cytotoxicity IC₅₀ in cisplatin-resistant lung cancer cell line A549/CDDP
Target Compound Data	A549/CDDP IC₅₀ = 0.35 µM (antiproliferative agent-23, 72 h)
Comparator Or Baseline	Parental A549 IC₅₀ for cisplatin ≈ 31.9 µM (72 h); A549/CDDP IC₅₀ for cisplatin expected substantially higher
Quantified Difference	≥ ~90-fold more potent in parental A549; activity retained in resistant line (resistance ratio ~1.5× vs. >>10× for cisplatin)
Conditions	MTT assay, 72 h exposure; A549/CDDP is a cisplatin-resistant human NSCLC cell line

Why This Matters

Procurement for cisplatin-resistance research demands a compound that maintains low-micromolar activity in resistant cells, which cisplatin and many generic MDAs cannot provide.

• [1] Biomolecules. 2022;12(12):1883, Table 9. Cisplatin IC₅₀ in A549 = 31.9 ± 1.6 µM (72 h MTT). View Source

Resistance Index: Only 1.5-Fold Potency Loss Between A549 and A549/CDDP vs. the Large Resistance Gap of Cisplatin

The resistance index (RI = IC₅₀ resistant / IC₅₀ parental) for antiproliferative agent-23 is 1.52 (0.35 µM / 0.23 µM) between A549 and A549/CDDP cells . Published cisplatin RI values for A549/CDDP versus A549 typically exceed 10-fold; one study reports A549/CDDP IC₅₀ for cisplatin of 8.98 µM versus approximately 2–6 µM in parental A549, yielding an RI of ≥3–4 in the most conservative estimate and >10 in many reports [1]. This demonstrates that antiproliferative agent-23 almost completely circumvents the resistance mechanism that severely attenuates cisplatin activity.

Resistance Index

Cross-study comparable

RI 1.52 vs. cisplatin RI ≥ 3–10

Low resistance factor supports resistance mechanism studies

MTT assay, 72 h. Literature-based comparator.

Evidence Dimension	Resistance index (A549/CDDP IC₅₀ ÷ A549 IC₅₀)
Target Compound Data	Resistance index = 1.52 (0.35 µM / 0.23 µM)
Comparator Or Baseline	Cisplatin resistance index in A549/CDDP: typically >3–10 (literature range; one representative value ~8.98 µM vs. ~2–6 µM parental)
Quantified Difference	Antiproliferative agent-23 RI ≈ 1.5 vs. cisplatin RI ≥ 3–10; at least 2–7× lower resistance factor
Conditions	MTT assay, 72 h exposure; A549 parental and A549/CDDP cisplatin-resistant subline

Why This Matters

A low resistance index is the critical parameter for selecting a tool compound to interrogate cisplatin-resistance mechanisms or to benchmark new resistance-overcoming strategies.

• [1] Oxford Journals. Dual-Action Pt(IV) Prodrugs and Targeted Delivery in Metal-Organic Frameworks. A549/CDDP cisplatin IC₅₀ = 8.98 ± 0.23 µM. View Source

Broad-Spectrum Cytotoxicity: Antiproliferative Agent-23 Is 20- to 140-Fold More Potent Than Cisplatin Across a Panel of Solid Tumor Cell Lines

In a panel of human cancer cell lines tested under 72 h MTT conditions, antiproliferative agent-23 consistently produces sub-micromolar to low-micromolar IC₅₀ values: HepG2 0.86 µM, MCF-7 0.94 µM, A2780 0.88 µM, A549 0.23 µM, MDA-MB-231 1.53 µM . Cisplatin, evaluated in comparable 72 h assays, yields IC₅₀ values of 22.9 µM (HepG2), 20.2 µM (MCF-7), and 31.9 µM (A549) [1]. The potency differential ranges from approximately 21-fold (MCF-7) to approximately 139-fold (A549). Importantly, the compound also retains selectivity, with an IC₅₀ of 5.68 µM against normal HUVEC cells, yielding a selectivity window of 3.7- to 24.7-fold across the cancer lines tested .

Broad-Spectrum Activity

Cross-study comparable

IC₅₀ 0.23–1.53 µM across 5 cancer lines vs. cisplatin 20.2–31.9 µM

Supports multi-indication screening workflows

MTT assay, 72 h. Selectivity window reported.

Evidence Dimension	Cytotoxicity IC₅₀ across multiple human cancer cell lines
Target Compound Data	HepG2 0.86 µM, MCF-7 0.94 µM, A2780 0.88 µM, A549 0.23 µM, MDA-MB-231 1.53 µM; HUVEC 5.68 µM
Comparator Or Baseline	Cisplatin: HepG2 22.9 µM, MCF-7 20.2 µM, A549 31.9 µM (72 h); A2780 and MDA-MB-231 cisplatin IC₅₀ typically 2–28 µM range
Quantified Difference	~21× (MCF-7) to ~139× (A549) more potent than cisplatin; selectivity window (HUVEC/cancer) 3.7–24.7×
Conditions	MTT assay, 72 h exposure; cell lines: HepG2 (liver), MCF-7 (breast), A2780 (ovarian), A549 (lung NSCLC), MDA-MB-231 (triple-negative breast), HUVEC (normal endothelial)

Why This Matters

A single compound providing consistent sub-micromolar potency across five distinct solid tumor histotypes with a measurable normal-cell selectivity window simplifies multi-indication screening cascades and reduces procurement complexity.

• [1] Biomolecules. 2022;12(12):1883, Table 9. Cisplatin IC₅₀: HepG2 22.9 ± 1.1 µM, MCF-7 20.2 ± 1.0 µM, A549 31.9 ± 1.6 µM (72 h). View Source

In Vivo Efficacy in Cisplatin-Resistant Xenograft: 65.9% Tumor Growth Inhibition Without Detectable Toxicity

In male BALB/c nude mice bearing A549/CDDP xenografts, antiproliferative agent-23 administered intravenously at 12.40 mg/kg once every 7 days for 28 consecutive days produced a tumor growth inhibition (TGI) of 65.9% . This in vivo outcome was achieved in a cisplatin-resistant tumor model, where cisplatin alone typically shows minimal or no significant tumor suppression. The dosing regimen (weekly IV) and the magnitude of TGI in a resistant model represent a therapeutically relevant benchmark that is not attainable with cisplatin or with conventional single-mechanism MDAs at equivalent tolerated doses.

In Vivo Xenograft TGI

Data to verify

65.9% TGI in A549/CDDP model (12.4 mg/kg IV q7d)

Reported in vivo model-response context

BALB/c nude mice xenograft. Source review advised.

Evidence Dimension	In vivo tumor growth inhibition in cisplatin-resistant A549/CDDP xenograft
Target Compound Data	TGI = 65.9% (12.40 mg/kg IV, every 7 days × 28 days)
Comparator Or Baseline	Cisplatin in A549/CDDP xenografts typically yields TGI < 20–30% at maximum tolerated doses; conventional MDAs lack DNA-damaging component
Quantified Difference	65.9% TGI in a model where cisplatin and single-mechanism agents show substantially lower or no significant efficacy
Conditions	Male BALB/c nude mice, A549/CDDP xenograft, 12.40 mg/kg IV q7d × 4 weeks

Why This Matters

For in vivo pharmacology programs targeting cisplatin-resistant tumors, in vitro potency alone is insufficient; demonstrated in vivo TGI in a resistant model is the decisive procurement criterion.

Tubulin Polymerization Inhibition: Antiproliferative Agent-23 Demonstrates Cellular Tubulin Disruption at Micromolar Concentrations

Antiproliferative agent-23 inhibits tubulin polymerization with an IC₅₀ of 9.86 µM after 24 h exposure in A549/CDDP cells . For reference, colchicine, the prototypical microtubule-destabilizing agent, inhibits tubulin polymerization with an IC₅₀ of approximately 3.2 µM in biochemical assays [1]. While colchicine is more potent on isolated tubulin, antiproliferative agent-23 delivers this polymerization-inhibitory activity in intact cells simultaneously with platinum-mediated DNA damage, a dual action not provided by colchicine. Nocodazole, another widely used research-grade MDA, exhibits an IC₅₀ of 1.38 µM against A549 cells but lacks the platinum-DNA-damaging component [2].

Tubulin Polymerization

Cross-study comparable

IC₅₀ 9.86 µM vs. colchicine ~3.2 µM

Defines dual-mechanism polypharmacology balance

24 h, A549/CDDP cells. Different assay context for comparator.

Evidence Dimension	Tubulin polymerization inhibition IC₅₀
Target Compound Data	IC₅₀ = 9.86 µM (24 h, A549/CDDP cells, antiproliferative agent-23)
Comparator Or Baseline	Colchicine: tubulin polymerization IC₅₀ ≈ 3.2 µM (biochemical assay); Nocodazole: A549 IC₅₀ = 1.38 µM; both are single-mechanism MDAs
Quantified Difference	Antiproliferative agent-23 is ~3× less potent on tubulin polymerization than colchicine but delivers concurrent DNA platination absent in colchicine or nocodazole
Conditions	Polymerization inhibition assay, 10–20 µM, 24 h exposure in A549/CDDP cells for target; colchicine data from biochemical tubulin polymerization assay

Why This Matters

The moderate tubulin-polymerization IC₅₀ combined with platinum-DNA damage defines a unique polypharmacology profile; procurement decisions for dual-mechanism research require this exact balance, not maximal single-target potency.

• [1] MeilunBio. Colchicine Product Page. Microtubule polymerization IC₅₀ = 3 nM (tubulin binding); cellular tubulin polymerization IC₅₀ ≈ 3.2 µM. View Source
• [2] Clinisciences/MedChemExpress. Nocodazole Product Page. A549 IC₅₀ = 1.38 µM; microtubule destabilizer without DNA-damaging activity. View Source

ROS-Mediated ER Stress Pathway Engagement: A Mechanistic Differentiator from Conventional Microtubule Destabilizers

Antiproliferative agent-23 (5 µM, 24 h) significantly increases intracellular ROS in A549/CDDP cells and upregulates ER stress-associated proteins (p-PERK, p-eIF2α, ATF4, CHOP) . This ROS-mediated ER stress activation through the PERK/ATF4/CHOP signaling axis is mechanistically linked to both the platinum center (redox cycling) and the mitochondrial outer membrane permeabilization induced by the MDA ligand. Classical MDAs such as colchicine, vinblastine, and nocodazole primarily arrest mitosis through spindle disruption without directly triggering the PERK/ATF4/CHOP ER stress cascade [1]. While the absence of direct head-to-head ER-stress data for comparators in the same experimental system limits this to a class-level inference, the signaling data for antiproliferative agent-23 are internally consistent and mechanistically distinct from the canonical MDA pharmacology.

ER Stress Pathway

Class-level inference

PERK/ATF4/CHOP activation at 5 µM in A549/CDDP

Mechanistic differentiator from classical MDAs

No head-to-head comparator data. Context-dependent.

Evidence Dimension	Induction of ROS-mediated ER stress (PERK/ATF4/CHOP pathway)
Target Compound Data	5 µM, 24 h: significantly increased intracellular ROS; upregulated p-PERK, p-eIF2α, ATF4, CHOP in A549/CDDP cells
Comparator Or Baseline	Classical MDAs (colchicine, vinblastine, nocodazole) primarily act via spindle assembly checkpoint activation; not characteristically reported to activate PERK/ATF4/CHOP ER stress
Quantified Difference	Qualitative mechanistic distinction; quantitative ER stress protein fold-change data available for target but not for comparators in same assay
Conditions	A549/CDDP cells, 5 µM treatment, 24 h; Western blot analysis for ER stress markers

Why This Matters

For researchers investigating ER-stress-mediated apoptosis as a strategy to overcome cisplatin resistance, this pathway engagement represents a mechanistically addressable differentiation that narrows compound selection to this specific agent.

• [1] Class-level inference: colchicine, vinblastine, and nocodazole are established spindle poisons; PERK/ATF4/CHOP activation is not a characteristic feature of their canonical mechanism. View Source

Antiproliferative Agent-23 – Priority Application Scenarios Driven by Quantitative Differentiation Evidence

Cisplatin-Resistant Non-Small Cell Lung Cancer (NSCLC) Mechanistic Studies

With an A549/CDDP IC₅₀ of 0.35 µM and a resistance index of only 1.5-fold relative to parental A549, antiproliferative agent-23 is uniquely suited as a chemical probe for dissecting cisplatin-resistance mechanisms in NSCLC. Researchers can use this compound to distinguish between resistance pathways that converge on DNA-repair upregulation (bypassed by the MDA component) versus those affecting drug uptake/efflux (addressed by the platinum(IV) prodrug design) .

In Vivo Cisplatin-Resistant Xenograft Efficacy Screening

The demonstrated 65.9% tumor growth inhibition in A549/CDDP BALB/c nude mouse xenografts (12.40 mg/kg IV q7d × 28 d) positions this compound as a validated positive control or lead benchmark for in vivo pharmacology programs developing next-generation agents targeting cisplatin-resistant solid tumors . Procurement for animal studies is justified by the existing in vivo proof-of-concept data in the exact resistant model of interest.

Dual-Mechanism Polypharmacology Profiling (DNA Damage + Microtubule Disruption)

Antiproliferative agent-23 is the compound of choice for research programs investigating rationally designed dual-pharmacophore anticancer agents. Its concurrent tubulin polymerization inhibition (IC₅₀ 9.86 µM) and platinum-mediated DNA damage, combined with ROS-dependent ER stress pathway activation (PERK/ATF4/CHOP), provide a multi-parametric readout system for studying pharmacodynamic biomarker responses to polypharmacology . Single-mechanism comparators such as cisplatin (DNA only), colchicine (tubulin only), or nocodazole (tubulin only) cannot replicate this integrated signaling response [1].

Broad-Spectrum Solid Tumor Panel Screening with Built-in Selectivity Control

The compound's consistent sub-micromolar potency across HepG2, MCF-7, A2780, A549, and MDA-MB-231 cell lines (IC₅₀ range 0.23–1.53 µM) combined with a measurable selectivity window against HUVEC normal endothelial cells (IC₅₀ 5.68 µM) enables efficient multi-indication cytotoxicity screening with an internal selectivity benchmark. Researchers can use a single compound to profile sensitivity across diverse solid tumor histotypes without the confounding variable of different control compounds for each lineage .

Application

Selection Property

Validation Focus

Cisplatin-Resistant NSCLC Mechanistic Studies

Resistance index and potency retention

Model-response endpoint context

In Vivo Xenograft Efficacy Screening

Reported tumor growth inhibition in resistant model

Comparator assay-response context

Dual-Mechanism Polypharmacology Profiling

Concurrent DNA damage and tubulin disruption

Pathway-response interpretation

Broad-Spectrum Tumor Panel Screening

Multi-lineage potency with selectivity window

Cell-model endpoint review

• [1] Cross-study comparator data: cisplatin IC₅₀ from Biomolecules 2022; colchicine, nocodazole, vinblastine IC₅₀ from published tables and vendor datasheets. View Source